1-Bromo-3-(2,6-dichloro-phenyl)-propan-2-one

• Molecular Formula: C9H7BrCl2O
• Molecular Weight: 281.96 g/mol
• IUPAC Name: 1-bromo-3-(2,6-dichlorophenyl)propan-2-one
• InChI: InChI=1S/C9H7BrCl2O/c10-5-6(13)4-7-8(11)2-1-3-9(7)12/h1-3H,4-5H2
• InChI Key: KBVIKKOXLVYHBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC(=O)CBr)Cl

Description

1-Bromo-3-(2,6-dichloro-phenyl)-propan-2-one is a useful research compound. Its molecular formula is C9H7BrCl2O and its molecular weight is 281.96 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The acid chloride, Intermediate A2 (6 g, 26.8 mmol) was added via pipette to a solution of diazomethane in ether (30 mmol) (generated from Diazald by standard Aldrich diazomethane kit) at 0° C. After 35 m, HBr (conc.) (10 mL) was added at 0° C. This was allowed to react for 35 m. The ether was removed and the mixture was neutralized with sodium bicarbonate solution. The organic layer was removed and dried over MgSO4. The mixture was filtered and concentrated under reduced pressure to give 1-bromo-3-(2,6-dichloro-phenyl)-propan-2-one (Intermediate A3) (˜5 g, 66%).